Cas no 1005349-15-4 (3-iodo-5-methoxy-1-methyl-1H-Indole)

• Product Name: 3-iodo-5-methoxy-1-methyl-1H-Indole
• CAS No: 1005349-15-4
• MF: C₁₀H₁₀INO
• MW: 287.096974849701
• MDL: MFCD13177459
• CID: 2113658
• PubChem ID: 53402102
• Update Time: 2025-06-27

3-iodo-5-methoxy-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-methoxy-1-methyl-1H-Indole
• 3-iodo-5-methoxy-1-methylindole
• MFCD13177459
• DTXSID10694999
• CS-0172425
• DA-23519
• 1005349-15-4
• UCWQLMURICCFLX-UHFFFAOYSA-N
• SCHEMBL1536848

• MDL： MFCD13177459
• Inchi： 1S/C10H10INO/c1-12-6-9(11)8-5-7(13-2)3-4-10(8)12/h3-6H,1-2H3
• InChI Key： UCWQLMURICCFLX-UHFFFAOYSA-N
• SMILES： IC1=CN(C)C2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 286.98071g/mol
• Monoisotopic Mass: 286.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 14.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-iodo-5-methoxy-1-methyl-1H-Indole

Comprehensive Overview of 3-iodo-5-methoxy-1-methyl-1H-Indole (CAS No. 1005349-15-4): Properties, Applications, and Research Insights

3-iodo-5-methoxy-1-methyl-1H-Indole (CAS No. 1005349-15-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This indole derivative, characterized by its iodo and methoxy functional groups, serves as a versatile building block in synthetic chemistry. Its unique structure enables applications in drug discovery, material science, and agrochemical development, aligning with current trends in small-molecule therapeutics and catalysis.

The compound’s molecular framework combines a 1-methyl-1H-indole core with strategic substitutions at the 3- and 5-positions, enhancing its reactivity and selectivity. Researchers frequently explore 3-iodo-5-methoxy-1-methyl-1H-Indole for its potential in cross-coupling reactions, a hot topic in modern organic synthesis. Such reactions are pivotal for constructing complex molecules, including biologically active compounds and functional materials. The iodo substituent, in particular, facilitates palladium-catalyzed transformations like Suzuki-Miyaura or Sonogashira couplings, which are widely searched in academic and industrial databases.

In pharmaceutical contexts, 3-iodo-5-methoxy-1-methyl-1H-Indole is investigated for its role in developing kinase inhibitors and GPCR modulators, addressing growing demand for targeted therapies. Recent publications highlight its utility in designing anticancer agents and neuroprotective drugs, reflecting broader interest in precision medicine. Additionally, its methoxy group contributes to improved pharmacokinetic properties, a recurring theme in drug optimization queries.

From a commercial perspective, the compound’s availability as a research chemical underscores its importance in high-throughput screening and medicinal chemistry workflows. Suppliers often emphasize its purity (>95%) and stability, critical for reproducibility in assay development. Environmental and safety data, such as proper handling under standard laboratory conditions, are also frequently searched alongside its CAS number (1005349-15-4).

Emerging applications include its use in photoaffinity labeling studies, where the iodo moiety acts as a handle for probe attachment. This technique, gaining traction in chemical biology, helps elucidate protein-ligand interactions—a trending topic in AI-driven drug discovery forums. Furthermore, the compound’s spectral properties (e.g., NMR and HRMS data) are well-documented, aiding researchers in structural verification protocols.

To address common queries: While 3-iodo-5-methoxy-1-methyl-1H-Indole is not a household name, its niche relevance persists in academic publications and patent filings. FAQs often concern its solubility (DMSO or dichloromethane), storage recommendations (–20°C under inert atmosphere), and synthetic routes (e.g., electrophilic iodination of precursor indoles). These details align with search trends emphasizing practical laboratory guidance.

In summary, 3-iodo-5-methoxy-1-methyl-1H-Indole (CAS No. 1005349-15-4) exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its role in advancing therapeutic innovation and methodological breakthroughs ensures sustained relevance, making it a subject of ongoing exploration across multidisciplinary fields.